2-Isopropoxy-6-(trifluoromethyl)pyridine-3-carbonitrile
Cat. No. B8370117
M. Wt: 230.19 g/mol
InChI Key: QKEGTIYQBWIVKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09216975B2
Procedure details
The 2-chloro-6-trifluoromethyl-nicotinonitrile (0.5 g, 2.4 mmol) was added in small portion to a mixture of NaH 60% (4 mol eq) in isopropanol (20 mL). The reaction mixture was heated at 50° C. overnight. The solvent was distilled and water was added to the residue. The aqueous solution was extracted with EtOAc (3×25 mL) and the organic phases were evaporated at reduced pressure to give e as a yellow solid (0.45 g, 82% Yield, 1.96 mmol). 1HNMR (DMSO, 200 MHz) δ 1.35 (s, 3H), 1.38 (s, 3H), 5.33 (m, 1H), 7.55 (d, 1H, J=6), 8.26 (d, 1H, J=6).
Name
Yield
82%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[N:9]=[C:8]([C:10]([F:13])([F:12])[F:11])[CH:7]=[CH:6][C:3]=1[C:4]#[N:5].[H-].[Na+].[CH:16]([OH:19])([CH3:18])[CH3:17]>>[CH:16]([O:19][C:2]1[C:3]([C:4]#[N:5])=[CH:6][CH:7]=[C:8]([C:10]([F:13])([F:12])[F:11])[N:9]=1)([CH3:18])[CH3:17] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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ClC1=C(C#N)C=CC(=N1)C(F)(F)F
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Name
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Quantity
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4 mol
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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C(C)(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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Details
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The solvent was distilled
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ADDITION
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Type
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ADDITION
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Details
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water was added to the residue
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous solution was extracted with EtOAc (3×25 mL)
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CUSTOM
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Type
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CUSTOM
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Details
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the organic phases were evaporated at reduced pressure
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)(C)OC1=NC(=CC=C1C#N)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 1.96 mmol | |
| AMOUNT: MASS | 0.45 g | |
| YIELD: PERCENTYIELD | 82% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
